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Introduction

Leishmaniasis is a neglected tropical disease caused by protozoan parasites of the Leishmania

genus, transmitted through the bite of infected sandflies. The disease presents a spectrum of

clinical manifestations, from self-healing cutaneous lesions to fatal visceral forms. Current

therapeutic options are limited by issues of toxicity, high cost, and increasing parasite

resistance, necessitating the search for novel, effective, and safe antileishmanial agents.[1][2]

Artemisia absinthium L. (wormwood), a plant with a long history in traditional medicine, has

emerged as a promising source of new therapeutic compounds. Absinthin, a sesquiterpenoid

lactone, is one of the major bioactive constituents of this plant. Extracts of A. absinthium, rich in

absinthin and other phytochemicals, have demonstrated significant in vitro and in vivo activity
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against various Leishmania species, positioning absinthin and related compounds as potential

candidates for the development of new anti-leishmanial drugs.

Putative Mechanism of Action
While the precise mechanism of action for absinthin itself against Leishmania is still under

investigation, studies on A. absinthium extracts suggest a multi-target approach. One of the

proposed mechanisms involves the inhibition of essential parasite enzymes. Bioactive

compounds within the extract, such as the flavonoid apigenin, have been identified as potent

inhibitors of Leishmania N-myristoyltransferase (NMT).[2] NMT is a crucial enzyme for the

survival of the parasite as it catalyzes the attachment of myristate to a range of cellular

proteins, a process vital for protein localization and function.[2] Inhibition of NMT disrupts these

essential cellular processes, leading to parasite death.
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Start: Culture Leishmania
promastigotes to
logarithmic phase

Harvest & Count
Promastigotes

Seed 96-well plate with
2x10^6 cells/mL

Add serial dilutions
of Absinthin/

Extract

Incubate for 48-72h
at 24-26°C

Add MTT Reagent
(e.g., 3-(4,5-dimethylthiazol-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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